Cas no 117001-65-7 (Benzenediol, amino-(9CI))

Benzenediol, amino-(9CI) structure
Benzenediol, amino-(9CI) structure
Product Name:Benzenediol, amino-(9CI)
CAS No:117001-65-7
MF:C6H7NO2
MW:125.125281572342
CID:219869
PubChem ID:189460
Update Time:2025-04-19

Benzenediol, amino-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenediol, amino-(9CI)
    • EN300-1853451
    • bis(2-ethylhexyl)hydrogenphosphate
    • MGBKJKDRMRAZKC-UHFFFAOYSA-N
    • 3-amino-1,2-benzenediol
    • PD165944
    • SCHEMBL5556
    • MFCD14584779
    • A879465
    • 2,3-Dihydroxyaniline; 3-Aminocatechol; 3-Aminopyrocatechol
    • 20734-66-1
    • J-511679
    • 117001-65-7
    • Aminobenzenediol
    • Benzenediol, amino-
    • Brenzkatechinamine
    • 3-Aminobenzene-1 pound not2-diol
    • Pyrocatechol, 3-amino-
    • 3-aminobenzene-1,2-diol
    • AE-0019
    • 3-aminobenzene-1,2,-diol
    • AKOS005071756
    • FT-0681778
    • 2,3-dihydroxyaniline
    • DTXSID60151663
    • Catecholamine
    • Inchi: 1S/C6H7NO2/c7-4-2-1-3-5(8)6(4)9/h1-3,8-9H,7H2
    • InChI Key: MGBKJKDRMRAZKC-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1N)O

Computed Properties

  • Exact Mass: 125.04771
  • Monoisotopic Mass: 125.047678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.412
  • Boiling Point: 297°C at 760 mmHg
  • Flash Point: 133.4°C
  • Refractive Index: 1.7
  • PSA: 66.48

Benzenediol, amino-(9CI) Related Literature

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